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Compound of Interest

Compound Name: Acid Green 25

Cat. No.: B7798398 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties of

Acid Green 25 (C.I. 61570), an anthraquinone-based anionic dye. The information is intended

to support research, development, and quality control activities involving this compound. All

quantitative data is presented in tabular format for clarity, and standard experimental

methodologies are detailed.

General and Chemical Identifiers
Acid Green 25 is a synthetic dye widely used in various industries, including textiles,

cosmetics, and for biological staining.[1][2][3][4] Its chemical structure is based on the

anthraquinone scaffold.[2][4]
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Property Value Reference(s)

IUPAC Name

disodium;5-methyl-2-[[4-(4-

methyl-2-

sulfonatoanilino)-9,10-

dioxoanthracen-1-

yl]amino]benzenesulfonate

[5]

Synonyms
Alizarin Cyanine Green G, C.I.

61570, D&C Green No. 5
[1][5][6]

CAS Number 4403-90-1 [1][4]

Molecular Formula C₂₈H₂₀N₂Na₂O₈S₂ [1][4][5]

Molecular Weight 622.58 g/mol [1][4][5]

Chemical Structure
Anionic dye of the

anthraquinone class
[2][4][7]

Physical Properties
Acid Green 25 is typically supplied as a dark green or bluish-green powder.[1][2][6][8] Its

physical characteristics are summarized below. Note the significant variation in reported

melting points across different sources, which may be due to differences in purity or analytical

method.

Property Value Reference(s)

Appearance
Dark green / Dark blue-green /

Bluish-green powder
[1][6][8][9]

Melting Point 233-240 °C [1]

235-238 °C [8][9]

340 °C [6]

> 440 °C [10]

Vapor Pressure
7.3 x 10⁻²⁵ mm Hg at 25 °C

(Estimated)
[5][10]
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Solubility Profile
The compound is characterized by its solubility in water and polar organic solvents.[2][3][4]

Solvent Solubility Reference(s)

Water Soluble; 36 g/L (at 20 °C) [2][6]

o-chlorophenol Soluble [2][3]

Ethanol Slightly soluble [2][4][8]

Acetone Slightly soluble [2][4][8]

Pyridine Slightly soluble [2][4][8]

Chloroform Insoluble [2][4]

Toluene Insoluble [2][4]

Spectroscopic Properties
The distinct green color of Acid Green 25 is due to its strong absorption in the visible region of

the electromagnetic spectrum.[11]

Property Value Reference(s)

λmax (in Water) 608 nm, 642 nm [5]

Molar Extinction Coeff. (ε)
≥10200 at 640-646 nm≥10000

at 604-612 nm

Infrared (IR) Spectra
KBr-Pellet and ATR-IR spectra

are available.
[5]

Reactivity and Stability
Chemical Stability: The compound is stable under normal laboratory temperatures and

pressures.[6][12]

Incompatibilities: It is incompatible with strong oxidizing agents.[6][8][12]
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Hazardous Decomposition: When heated to decomposition, it may emit toxic fumes

containing nitrogen oxides (NOx), sulfur oxides (SOx), and carbon monoxide.[6][8][12]

Experimental Protocols
The following sections describe generalized methodologies for the characterization and

purification of Acid Green 25.

Protocol 1: Determination of Melting Point
The melting point can be determined using a standard capillary melting point apparatus.

Sample Preparation: Finely powder a small, dry sample of Acid Green 25.

Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm.

Measurement: Place the capillary tube in the melting point apparatus. Heat the sample at a

ramp rate of 10-20 °C/min for an initial determination, and then repeat with a slower ramp

rate (1-2 °C/min) near the expected melting point for an accurate reading.

Observation: Record the temperature range from the appearance of the first liquid droplet to

the complete liquefaction of the sample.

Protocol 2: UV-Visible Spectrophotometry
This protocol is used to confirm the wavelength of maximum absorbance (λmax) and for

quantitative analysis using the Beer-Lambert law.

Stock Solution: Accurately weigh a small amount of Acid Green 25 and dissolve it in

deionized water to prepare a stock solution of known concentration (e.g., 100 mg/L).

Serial Dilutions: Prepare a series of dilutions from the stock solution to create standards of

varying concentrations that fall within the linear range of the spectrophotometer.

Spectral Scan: Using a dual-beam UV-Vis spectrophotometer, scan a standard solution

across a wavelength range of 400-800 nm to determine the λmax values. Use deionized

water as the blank.
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Calibration Curve: Measure the absorbance of each standard dilution at the primary λmax

(approx. 642 nm). Plot absorbance versus concentration to generate a calibration curve.

Sample Analysis: Measure the absorbance of an unknown sample and determine its

concentration using the calibration curve.

Protocol 3: Purification by Salting Out
This method can be used to increase the purity of the dye.[8]

Dissolution: Dissolve the crude Acid Green 25 powder in deionized water to create a

concentrated solution.

Salting Out: Add sodium acetate to the solution while stirring until the dye precipitates.

Filtration: Collect the precipitated dye by vacuum filtration.

Repetition: Redissolve the collected dye in water and repeat the salting-out process two

more times to enhance purity.[8]

Final Extraction: After the final precipitation and filtration, perform repeated extractions of the

solid with ethanol to remove residual salts and impurities.[8]

Drying: Dry the purified dye in a vacuum oven at a suitable temperature.

Logical Workflows and Applications
While Acid Green 25 is not typically involved in cellular signaling pathways, its application in

research necessitates standardized workflows for quality control and experimental use.
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Quality Control & Identification Workflow

Start:
Sample Received

Visual Inspection
(Appearance, Color)

Solubility Test
(Water, Ethanol)

Melting Point
Determination

UV-Vis Spectroscopy
(λmax verification)

FTIR Spectroscopy
(Functional Group ID)

Compare Data to
Reference Standard

Pass QC

Match

Fail QC

No Match

Click to download full resolution via product page

Caption: Workflow for the quality control and identification of Acid Green 25.
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General Histological Staining Workflow

Start:
Paraffin-Embedded

Tissue Section

Deparaffinization
(Xylene)

Rehydration
(Graded Ethanol Series)

Wash in Water

Nuclear Counterstain
(e.g., Hematoxylin)

Wash & Differentiate

Cytoplasmic Staining
(Acid Green 25 Solution)

Dehydration
(Graded Ethanol Series)

Clearing
(Xylene)

Mounting Coverslip

End:
Microscopic Analysis

Click to download full resolution via product page

Caption: General workflow for using Acid Green 25 as a cytoplasmic stain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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